Cas no 1823913-06-9 (3-(aminomethyl)azetidin-2-one)

• Product Name: 3-(aminomethyl)azetidin-2-one
• CAS No: 1823913-06-9
• CID: 4624145
• Update Time: 2025-05-22

3-(aminomethyl)azetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)azetidin-2-one

• SMILES： NCC1CNC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams

Additional information on 3-(aminomethyl)azetidin-2-one

Comprehensive Analysis of 3-(aminomethyl)azetidin-2-one (CAS No. 1823913-06-9): Properties, Applications, and Industry Trends

The compound 3-(aminomethyl)azetidin-2-one (CAS No. 1823913-06-9) is a specialized azetidinone derivative that has garnered significant attention in pharmaceutical and organic synthesis research. This beta-lactam structure, characterized by its four-membered ring and aminomethyl functional group, serves as a versatile building block for drug discovery. Recent studies highlight its potential in designing enzyme inhibitors and bioactive molecules, particularly in antimicrobial and neurological research.

In the context of trending topics like antibiotic resistance and precision medicine, 3-(aminomethyl)azetidin-2-one offers unique advantages. Its molecular framework allows for targeted modifications to enhance drug bioavailability and receptor specificity—key concerns in modern small-molecule therapeutics. Researchers are actively exploring its role in covalent inhibitor design, a hot topic in AI-driven drug discovery platforms.

The synthesis of CAS 1823913-06-9 typically involves ring-closing strategies or kinetic resolution techniques, with recent advancements focusing on green chemistry principles. Analytical methods such as HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for pharmaceutical intermediates. Industry reports indicate growing demand for this compound in peptide mimetics development and proteolysis-targeting chimera (PROTAC) applications.

From an SEO perspective, common queries like "azetidin-2-one derivatives uses" and "beta-lactam building blocks for drug design" align perfectly with this compound's profile. The aminomethyl modification addresses frequent searches about "improving blood-brain barrier penetration"—a critical challenge in CNS drug development. Regulatory databases confirm its non-hazardous status under standard handling conditions, making it accessible for research institutions.

Emerging applications in bioconjugation chemistry and fluorescent probes further expand the utility of 3-(aminomethyl)azetidin-2-one. Patent analyses reveal its incorporation in kinase inhibitor scaffolds and allosteric modulator designs. As the pharmaceutical industry shifts toward fragment-based drug discovery, this compound's balanced lipophilicity (LogP ~0.5) and hydrogen bonding capacity position it as a valuable screening component.

Quality standards for CAS 1823913-06-9 follow ICH guidelines, with suppliers offering customized isotope-labeled versions for metabolic studies. Stability data shows excellent performance in cryogenic storage, addressing common concerns about beta-lactam ring degradation. The compound's chiral center also makes it relevant to discussions about stereoselective synthesis—a trending subtopic in asymmetric catalysis literature.

Market projections suggest increased adoption of 3-(aminomethyl)azetidin-2-one in combinatorial chemistry platforms, particularly for DNA-encoded library synthesis. Its compatibility with click chemistry reactions answers frequent technical queries about heterocyclic coupling partners. Academic publications increasingly reference this scaffold in studies of protein-protein interaction inhibitors, reflecting broader industry interest in undruggable target modulation.